Cas no 5467-00-5 (Thiourea, N-[4-(1-oxopropyl)phenyl]-N'-phenyl-)

Thiourea, N-[4-(1-oxopropyl)phenyl]-N'-phenyl- structure

5467-00-5 structure

Product Name:Thiourea, N-[4-(1-oxopropyl)phenyl]-N'-phenyl-

CAS No:5467-00-5

MF:C₁₆H₁₆N₂OS

MW:284.376042366028

CID:385411

PubChem ID:4371187

Update Time:2025-04-19

Thiourea, N-[4-(1-oxopropyl)phenyl]-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

- Thiourea, N-[4-(1-oxopropyl)phenyl]-N'-phenyl-
- 1-phenyl-3-(4-propanoylphenyl)thiourea
- AC1NA3W6
- CTK1H4703
- NSC177015
- NSC-177015
- NSC177945
- NSC-177945
- NSC28621
- NSC-28621
- N-Phenyl-N'-(4-propanoylphenyl)thiourea
- NSC 28621
- NSC 177015
- DTXSID20402502
- NSC 177945
- 5467-00-5
- Inchi： 1S/C16H16N2OS/c1-2-15(19)12-8-10-14(11-9-12)18-16(20)17-13-6-4-3-5-7-13/h3-11H,2H2,1H3,(H2,17,18,20)
- InChI Key： PDRCMRGBKDMKJN-UHFFFAOYSA-N
- SMILES： S=C(NC1C=CC=CC=1)NC1C=CC(=CC=1)C(CC)=O

Computed Properties

Exact Mass: 284.09848
Monoisotopic Mass: 284.09833431g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 331
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 73.2Å²

Experimental Properties

PSA: 41.13
LogP: 4.23420

Thiourea, N-[4-(1-oxopropyl)phenyl]-N'-phenyl- Related Literature

1. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
2. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
3. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita
4. Emerging investigator series: heterogeneous reactions of sulfur dioxide on mineral dust nanoparticles: from single component to mixed components†

Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
5. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860

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